Cas no 2167815-13-4 (5-fluoro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonamide)

• Product Name: 5-fluoro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonamide
• CAS No: 2167815-13-4
• MF: C₇H₅FN₂O₄S
• MW: 232.189003705978
• CID: 5164390
• PubChem ID: 91736812
• Update Time: 2025-05-25

5-fluoro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Benzoxazolesulfonamide, 5-fluoro-2,3-dihydro-2-oxo-
• 5-fluoro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonamide

• Inchi： 1S/C7H5FN2O4S/c8-3-1-4-5(14-7(11)10-4)2-6(3)15(9,12)13/h1-2H,(H,10,11)(H2,9,12,13)
• InChI Key： WOIZXSXXHATADA-UHFFFAOYSA-N
• SMILES： O1C2=CC(S(N)(=O)=O)=C(F)C=C2NC1=O

Additional information on 5-fluoro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonamide

Introduction to 5-fluoro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonamide (CAS No. 2167815-13-4)

5-fluoro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 2167815-13-4, is a heterocyclic sulfonamide derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzoxazole scaffold, which is a well-documented motif in drug discovery due to its structural versatility and biological activity. The presence of a fluorine atom at the 5-position and a sulfonamide group at the 6-position introduces unique electronic and steric properties, making it a promising candidate for further exploration in therapeutic applications.

The benzoxazole core is a key structural component in numerous bioactive molecules, exhibiting a wide range of pharmacological effects. Compounds containing this scaffold have been investigated for their potential in treating various diseases, including infectious disorders, inflammatory conditions, and neurological disorders. The sulfonamide moiety, known for its ability to enhance binding affinity and metabolic stability, further contributes to the pharmacological profile of this compound.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their improved pharmacokinetic properties. The fluorine atom in 5-fluoro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonamide can modulate the lipophilicity and metabolic degradation of the molecule, potentially leading to enhanced bioavailability and prolonged half-life. This feature is particularly valuable in drug development, where optimizing pharmacokinetic parameters is crucial for clinical efficacy.

Moreover, sulfonamides have a long history of use in medicine, with well-established derivatives such as sulfamethoxazole and dapsone demonstrating efficacy in treating bacterial infections and autoimmune diseases. The incorporation of these functional groups into the 5-fluoro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonamide structure may confer similar therapeutic benefits while introducing novel mechanisms of action.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly identify and optimize bioactive compounds like 5-fluoro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonamide. These methodologies allow for the systematic investigation of molecular interactions at the atomic level, facilitating the design of molecules with improved potency and selectivity. The benzoxazole scaffold provides a versatile platform for such studies, enabling modifications that can fine-tune biological activity.

One area of particular interest is the use of 5-fluoro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonamide in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant pathogens necessitates the discovery of novel therapeutic strategies. The structural features of this compound suggest potential activity against Gram-positive and Gram-negative bacteria by interfering with essential cellular processes. Preliminary studies have shown promising results in vitro, indicating that modifications to the fluorine and sulfonamide groups can enhance antibacterial efficacy.

In addition to its antimicrobial potential, 5-fluoro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonamide may also exhibit anti-inflammatory properties. The sulfonamide group is known to modulate inflammatory pathways by inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). By targeting these pathways, the compound could offer relief from conditions characterized by chronic inflammation.

The synthesis of 5-fluoro-2-ojo-o2 3 dihydro 13 benz ox azole 6 sul fon am ide involves multi-step organic reactions that require precise control over reaction conditions. Key steps include cyclization to form the benzoxazole ring followed by functionalization at the 5-position with fluorine. The introduction of the sulfonamide group typically involves nucleophilic substitution or condensation reactions with appropriate reagents. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions can improve yield and purity.

The physicochemical properties of 5-fluoro-ojo-o23 dihydro 13 benzo x azole 6 sul fon am ide, including solubility and stability under various conditions, are critical factors that influence its pharmaceutical applicability. Solubility studies are essential for determining appropriate dosage forms and ensuring adequate absorption in vivo. Additionally, stability studies help predict shelf life and storage requirements under different environmental conditions.

In conclusion,5-fluoro-ojo-o23 dihydro 13 benzo x azole 6 sul fon am ide (CAS No. 2167815134) represents a promising therapeutic agent with potential applications in antimicrobial therapy and anti-inflammatory treatments. Its unique structural features—combining a benzoxazole scaffold with fluorine and sulfonamide moieties—make it an attractive candidate for further investigation. As research continues to uncover new biological activities associated with this class of compounds,5-fluoro-ojo-o23 dihydro 13 benzo x azole 6 sul fon am ide may play a significant role in addressing unmet medical needs.